5-(2-chlorophenyl)-2-{[(3-hydroxypropyl)amino]methylene}-1,3-cyclohexanedione

• IUPAC Name: 5-(2-chlorophenyl)-3-hydroxy-2-(3-hydroxypropyliminomethyl)cyclohex-2-en-1-one
• InChI: InChI=1S/C16H18ClNO3/c17-14-5-2-1-4-12(14)11-8-15(20)13(16(21)9-11)10-18-6-3-7-19/h1-2,4-5,10-11,19-20H,3,6-9H2
• InChI Key: XHFPHTXCMUTZHH-UHFFFAOYSA-N
• Canonical SMILES: C1C(CC(=O)C(=C1O)C=NCCCO)C2=CC=CC=C2Cl
• Molecular Formula: C16H18ClNO3
• Molecular Weight: 307.77 g/mol
• Solubility: 44.3 [ug/mL] (The mean of the results at pH 7.4)

Description

5-(2-chlorophenyl)-2-{[(3-hydroxypropyl)amino]methylene}-1,3-cyclohexanedione is a chemical compound that has gained significant attention in the scientific community due to its potential applications in research. This compound is commonly referred to as CHD and has been found to have various biochemical and physiological effects, making it a valuable tool for researchers in the field of medicine and biology.

Mechanism of Action

The mechanism of action of CHD is not fully understood, but it is believed to involve the chelation of zinc ions. CHD has been found to bind specifically to zinc ions, leading to a change in its fluorescent properties. This property has been extensively studied and has led to the development of various assays for the detection of zinc ions in biological samples.
Biochemical and Physiological Effects:
CHD has been found to have various biochemical and physiological effects. It has been shown to have antioxidant properties and to protect against oxidative stress. CHD has also been found to have anti-inflammatory properties and to inhibit the production of pro-inflammatory cytokines. Additionally, CHD has been found to have neuroprotective properties and to protect against neuronal damage.

Advantages and Limitations for Lab Experiments

One of the main advantages of CHD is its high sensitivity and selectivity for zinc ions. This property makes it a valuable tool for researchers studying zinc-dependent processes in biological systems. However, CHD also has some limitations. It is a relatively large molecule, which can limit its ability to penetrate cell membranes. Additionally, CHD can be toxic at high concentrations, which can limit its use in certain experiments.

Future Directions

There are several future directions for the use of CHD in scientific research. One potential application is in the study of zinc-dependent enzymes and their role in disease. CHD could also be used as a tool for the detection of zinc ions in living cells, allowing researchers to study the dynamics of zinc ion signaling. Additionally, the development of new fluorescent probes based on the structure of CHD could lead to the discovery of new properties and applications.

Scientific Research Applications

CHD has been found to have various applications in scientific research. One of the most significant uses of CHD is as a fluorescent probe for the detection of zinc ions in biological samples. This property has been extensively studied, and CHD has been found to be a highly sensitive and selective probe for zinc ions.